Cas no 345642-89-9 (2-methoxy-4,6-dimethylpyrimidin-5-ol)

• Product Name: 2-methoxy-4,6-dimethylpyrimidin-5-ol
• CAS No: 345642-89-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD08276902
• CID: 305070
• PubChem ID: 9812826
• Update Time: 2025-05-27

2-methoxy-4,6-dimethylpyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol,2-methoxy-4,6-dimethyl-
• 2-Methoxy-4,6-dimethyl-5-pyrimidinol
• 2-METHOXY-4,6-DIMETHYLPYRIMIDIN-5-OL
• 5-Pyrimidinol,2-methoxy-4,6-dimethyl
• AmbkkkkK241
• DTXSID00431017
• SY324076
• SB57687
• AS-79172
• 345642-89-9
• FT-0766654
• MFCD08276902
• GFHMFYQZOGTSKG-UHFFFAOYSA-N
• AKOS006287682
• SCHEMBL3611524
• P19909
• DB-069027
• 2-methoxy-4,6-dimethylpyrimidin-5-ol

• MDL： MFCD08276902
• Inchi： 1S/C7H10N2O2/c1-4-6(10)5(2)9-7(8-4)11-3/h10H,1-3H3
• InChI Key： GFHMFYQZOGTSKG-UHFFFAOYSA-N
• SMILES： OC1=C(C)N=C(N=C1C)OC

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 291.357 °C at 760 mmHg
• Flash Point: 130.009 °C
• PSA: 55.24000
• LogP: 0.80760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 2-methoxy-4,6-dimethylpyrimidin-5-ol

Comprehensive Overview of 2-Methoxy-4,6-dimethylpyrimidin-5-ol (CAS No. 345642-89-9): Properties, Applications, and Industry Insights

2-Methoxy-4,6-dimethylpyrimidin-5-ol (CAS No. 345642-89-9) is a specialized organic compound belonging to the pyrimidine derivative family. Its unique molecular structure, featuring a methoxy group at the 2-position and methyl groups at the 4- and 6-positions, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's heterocyclic framework and hydroxyl functionality contribute to its versatility in cross-coupling reactions and hydrogen bonding interactions, which are critical for modern drug design.

In recent years, the demand for pyrimidine derivatives like 2-methoxy-4,6-dimethylpyrimidin-5-ol has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "CAS 345642-89-9 solubility" or "synthetic routes for 2-methoxy pyrimidines," reflecting its importance in medicinal chemistry. The compound's logP value (approximately 1.8) and moderate polarity make it suitable for formulations requiring balanced lipophilicity, a hot topic in bioavailability optimization studies.

From an industrial perspective, 345642-89-9 is often utilized in crop protection chemicals, particularly as a building block for fungicides targeting Botrytis cinerea. This aligns with the growing interest in "sustainable agrochemicals" and "low-residue pesticides" – key phrases dominating environmental chemistry discussions. Analytical methods such as HPLC-UV (retention time ~7.2 min under C18 conditions) and LC-MS (m/z 169 [M+H]⁺) are commonly employed for quality control, addressing another frequent query: "how to analyze 2-methoxy-4,6-dimethylpyrimidin-5-ol purity."

The compound's thermal stability (decomposition >200°C) and crystalline form (orthorhombic system, as per XRD studies) make it suitable for high-temperature reactions. Recent patent literature highlights its use in OLED materials, particularly as an electron transport layer component – a connection point with the booming "flexible electronics" market. Safety data sheets emphasize standard organic compound handling procedures, with no unusual reactivity hazards, making it preferable over heavier halogenated pyrimidines in green chemistry applications.

Emerging research explores 345642-89-9's potential in metal-organic frameworks (MOFs) as a linker molecule, capitalizing on its chelating properties. This intersects with trending searches like "pyrimidine MOFs for gas storage" and "heterocyclic linkers." The compound's IR spectrum (notable bands at 1650 cm^-1 for C=O and 3100 cm^-1 for O-H) provides distinctive characterization markers, frequently referenced in "FTIR interpretation guides."

Supply chain dynamics show increasing 2-methoxy-4,6-dimethylpyrimidin-5-ol production in Asia-Pacific regions, driven by generic API manufacturing needs. Analytical challenges such as "removing 4,6-dimethylpyrimidine-5-ol impurities" during synthesis remain technical discussion points in process chemistry forums. The compound's EU REACH registration status (fully compliant) and OECD 117 partition coefficient data (log Kow 1.78) make it compliant with international regulatory standards, a critical factor for exporters searching "pyrimidine derivative compliance documentation."

Future applications may leverage its fluorescence properties (λ_em 420 nm in acetonitrile) for bioimaging probes, aligning with nanotechnology trends. The molecular weight (168.19 g/mol) and hydrogen bond acceptor count (3) make it attractive for fragment-based drug discovery – a technique gaining traction in AI-assisted molecular design platforms. These multifaceted characteristics ensure CAS 345642-89-9 remains relevant across interdisciplinary research domains.